Cas no 123228-94-4 (1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one)
1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-1,4-dimethyl-
- 1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
- 123228-94-4
- Z1258568470
- CHEMBL4533017
- YEA22894
- CS-0263154
- AKOS024016925
- EN300-85365
- 2,5-dimethyl-2,3-dihydro-1H-1,5-benzodiazepin-4-one
- 1,4-DIMETHYL-4,5-DIHYDRO-3H-1,5-BENZODIAZEPIN-2-ONE
-
- MDL: MFCD20233594
- Inchi: 1S/C11H14N2O/c1-8-7-11(14)13(2)10-6-4-3-5-9(10)12-8/h3-6,8,12H,7H2,1-2H3
- InChI Key: PSLSPNGEQIRGRC-UHFFFAOYSA-N
- SMILES: N1(C)C2=CC=CC=C2NC(C)CC1=O
Computed Properties
- Exact Mass: 190.110613074Da
- Monoisotopic Mass: 190.110613074Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 32.3Ų
1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D457603-10mg |
1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one |
123228-94-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D457603-50mg |
1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one |
123228-94-4 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D457603-100mg |
1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one |
123228-94-4 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Enamine | EN300-85365-0.05g |
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one |
123228-94-4 | 95.0% | 0.05g |
$166.0 | 2025-02-20 | |
| Enamine | EN300-85365-0.1g |
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one |
123228-94-4 | 95.0% | 0.1g |
$248.0 | 2025-02-20 | |
| Enamine | EN300-85365-0.25g |
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one |
123228-94-4 | 95.0% | 0.25g |
$353.0 | 2025-02-20 | |
| Enamine | EN300-85365-0.5g |
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one |
123228-94-4 | 95.0% | 0.5g |
$557.0 | 2025-02-20 | |
| Enamine | EN300-85365-1.0g |
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one |
123228-94-4 | 95.0% | 1.0g |
$714.0 | 2025-02-20 | |
| Enamine | EN300-85365-2.5g |
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one |
123228-94-4 | 95.0% | 2.5g |
$1399.0 | 2025-02-20 | |
| Enamine | EN300-85365-5.0g |
1,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one |
123228-94-4 | 95.0% | 5.0g |
$2070.0 | 2025-02-20 |
1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
Introduction to CAS No. 123228-94-4: 1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
The compound with CAS No. 123228-94-4, commonly referred to as 1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydrobenzodiazepines and exhibits a unique combination of structural features that contribute to its potential biological activity. Recent studies have highlighted its role in various biochemical pathways and its potential applications in drug development.
The molecular structure of 1,4-Dimethyl... is characterized by a benzodiazepine ring system with a tetrahydro substitution pattern. The presence of methyl groups at the 1 and 4 positions introduces steric effects that may influence the compound's interaction with biological targets. This structural complexity makes it an interesting candidate for exploring its pharmacokinetic properties and bioavailability.
Recent advancements in computational chemistry have enabled researchers to model the behavior of CAS No. 123... in various solvents and biological environments. These studies have provided insights into its solubility profile and stability under different conditions. For instance, molecular dynamics simulations have revealed that the compound exhibits a high degree of conformational flexibility, which may enhance its ability to bind to target proteins.
In terms of synthesis, the preparation of 1... involves a multi-step process that typically includes Friedel-Crafts alkylation followed by reduction and cyclization steps. Researchers have optimized these steps to achieve higher yields and better purity levels. The use of novel catalysts has also been explored to improve the efficiency of the reaction pathway.
The pharmacological evaluation of this compound has been a focal point in recent studies. Preclinical trials have demonstrated that it possesses moderate inhibitory activity against certain enzymes involved in neurological disorders. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system-related conditions.
Another area of interest is the toxicological profile of CAS No.... Acute and chronic toxicity studies have been conducted in animal models to assess its safety profile. These studies indicate that the compound exhibits low toxicity at therapeutic doses but may cause mild hepatotoxicity at higher concentrations.
The future outlook for this compound is promising due to its versatile structure and potential therapeutic applications. Ongoing research is focused on modifying its structure further to enhance its efficacy and reduce adverse effects. Additionally, efforts are being made to explore its combination with other drugs for synergistic effects.
In conclusion, CAS No. 1... represents an intriguing molecule with significant potential in drug discovery and development. Its unique structural features and promising biological activity make it a valuable subject for further research across multiple disciplines.
123228-94-4 (1,4-Dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)